Cas no 1314739-40-6 (1-3-(dimethylamino)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-3-(dimethylamino)phenylcyclobutane-1-carbonitrile
• CAS No: 1314739-40-6
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5939587
• PubChem ID: 110431262
• Update Time: 2025-05-23

1-3-(dimethylamino)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)phenylcyclobutane-1-carbonitrile
• EN300-1841639
• 1-[3-(dimethylamino)phenyl]cyclobutane-1-carbonitrile
• 1314739-40-6

• Inchi： 1S/C13H16N2/c1-15(2)12-6-3-5-11(9-12)13(10-14)7-4-8-13/h3,5-6,9H,4,7-8H2,1-2H3
• InChI Key： RIMQWFNBBQFVHR-UHFFFAOYSA-N
• SMILES： N(C)(C)C1=CC=CC(=C1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27Ų

Additional information on 1-3-(dimethylamino)phenylcyclobutane-1-carbonitrile

Exploring the Structural and Functional Properties of 1-3-(Dimethylamino)Phenylcyclobutane-1-Carbonitrile (CAS No. 1314739-40-6)

1-3-(Dimethylamino)phenylcyclobutane-1-carbonitrile, identified by the unique chemical identifier CAS No. 1314739-40-6, represents a structurally distinct organic compound with a cyclobutane core substituted by a dimethylamino group and a nitrile functionality. The integration of these functional groups imparts unique physicochemical properties, making this molecule a subject of interest in contemporary chemical research. The cyclobutane ring provides rigidity to the molecular framework, while the dimethylamino substituent introduces electron-donating characteristics, and the nitrile group contributes to enhanced polarity and reactivity. Recent studies have highlighted its potential as a building block for pharmaceuticals, agrochemicals, and functional materials due to its versatile synthetic utility.

The structural features of 1-3-(dimethylamino)phenylcyclobutane-1-carbonitrile align with modern trends in drug discovery, where rigid scaffolds are increasingly employed to improve binding affinity and selectivity for biological targets. The presence of the nitrile functionality is particularly noteworthy, as it can undergo diverse transformations such as hydrolysis to carboxylic acids or reduction to amines, enabling access to a wide array of bioactive derivatives. Additionally, the dimethylamino group serves as a tunable pharmacophore element, influencing solubility profiles and hydrogen bonding interactions critical for drug-target engagement.

Synthetic methodologies for this compound typically involve cross-coupling reactions or cycloaddition strategies to construct the cyclobutane ring system. Recent advancements in transition-metal-catalyzed processes have enabled more efficient assembly of such strained cyclic structures while maintaining regioselectivity. For instance, palladium-mediated C–N bond formation has been utilized to attach the dimethylamino moiety under mild conditions, preserving the integrity of the nitrile group. These synthetic innovations reflect broader efforts in chemical synthesis to develop scalable routes for complex heterocyclic frameworks.

In the context of pharmaceutical research, compounds bearing similar structural motifs have demonstrated activity against various therapeutic targets. The combination of an aromatic phenyl ring with a nitrile-substituted cyclobutane core may confer advantages in terms of metabolic stability and permeability—key parameters for drug candidates. Computational studies suggest that such architectures can modulate enzyme inhibition or receptor-ligand interactions through tailored electronic effects from the dimethylamino substituent.

Beyond medicinal chemistry applications, this compound also finds relevance in materials science due to its conjugated π-electron system arising from the nitrile and aromatic components. The rigid cyclobutane scaffold could be incorporated into polymers or liquid crystals designed for optoelectronic devices, where structural rigidity often correlates with improved performance metrics like charge mobility or thermal stability.

The synthesis and characterization of this compound have been supported by advanced analytical techniques including nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the presence of all key functional groups (i.e., dimethylamino, phenyl, nitrile) and provide insights into conformational preferences dictated by steric interactions within the cyclobutane ring. Crystallographic analysis further elucidates intermolecular forces that may influence solid-state properties important for formulation development.

Ongoing research continues to explore novel applications leveraging this compound's unique architecture. For example, preliminary investigations into its role as an organocatalyst in asymmetric synthesis highlight its ability to stabilize transition states through hydrogen bonding networks involving both the dimethylamino group and adjacent aromatic system. Such findings underscore its potential beyond traditional small-molecule therapeutics into catalytic systems requiring multifunctional support structures.

In summary, CAS No. 1314739-40-6, commonly referred to as 1-3-(dimethylamino)phenylcyclobutane-1-carbonitrile, exemplifies how strategic incorporation of multiple functional groups can yield molecules with broad applicability across disciplines ranging from pharmacology to materials engineering. Its structural versatility combined with recent synthetic advances positions it as an attractive candidate for further exploration in both academic laboratories and industrial R&D pipelines seeking innovative solutions through molecular design principles.